Cas no 53484-18-7 (1-methyl-1H-1,3-benzodiazole-6-carboxylic acid)

• Product Name: 1-methyl-1H-1,3-benzodiazole-6-carboxylic acid
• CAS No: 53484-18-7
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD11043014
• CID: 854696
• Update Time: 2025-10-29

1-methyl-1H-1,3-benzodiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-benzo[d]imidazole-6-carboxylic acid
• 1-Methyl-1H-benzimidazole-6-carboxylic acid
• 1H-Benzimidazole-6-carboxylicacid,1-methyl-(9CI)
• 1-Methylbenzimidazole-6-carboxylic Acid
• 3-methylbenzimidazole-5-carboxylic acid
• 1H-Benzimidazole-6-carboxylic acid, 1-methyl-
• 1-methyl-1H-1,3-benzodiazole-6-carboxylic acid
• GKPKZMOUMKZJSM-UHFFFAOYSA-N
• RP23779
• AB0025343
• W6788
• 3-methyl-3h-benzi

• MDL： MFCD11043014
• Inchi： 1S/C9H8N2O2/c1-11-5-10-7-3-2-6(9(12)13)4-8(7)11/h2-5H,1H3,(H,12,13)
• InChI Key： GKPKZMOUMKZJSM-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)N(C)C=N2)=O

Computed Properties

• Exact Mass: 176.05900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 411.1°C at 760 mmHg
• Solubility: Slightly soluble (7.6 g/l) (25 º C),
• PSA: 55.12000
• LogP: 1.27150

1-methyl-1H-1,3-benzodiazole-6-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-methyl-1H-1,3-benzodiazole-6-carboxylic acid

Comprehensive Guide to 1-methyl-1H-1,3-benzodiazole-6-carboxylic acid (CAS No. 53484-18-7): Properties, Applications, and Market Insights

1-methyl-1H-1,3-benzodiazole-6-carboxylic acid (CAS No. 53484-18-7) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as 1-methylbenzimidazole-6-carboxylic acid, belongs to the benzimidazole family, which is known for its diverse biological activities. The increasing demand for novel drug candidates and sustainable agrochemicals has propelled interest in this molecule, making it a hot topic in scientific and industrial circles.

The molecular structure of 1-methyl-1H-1,3-benzodiazole-6-carboxylic acid features a benzimidazole core with a methyl group at the 1-position and a carboxylic acid moiety at the 6-position. This unique arrangement contributes to its versatile chemical reactivity and potential applications. Researchers frequently search for "synthesis of 1-methylbenzimidazole-6-carboxylic acid" or "53484-18-7 applications in medicine," reflecting the compound's relevance in cutting-edge research.

In pharmaceutical applications, 1-methyl-1H-1,3-benzodiazole-6-carboxylic acid serves as a crucial building block for drug development. The benzimidazole scaffold is prevalent in many FDA-approved drugs, particularly in antimicrobial, antiviral, and anticancer therapies. Recent studies exploring "benzimidazole derivatives as kinase inhibitors" have highlighted the potential of this compound in targeted cancer treatments. Its carboxylic acid functionality allows for further derivatization, making it valuable for structure-activity relationship studies in medicinal chemistry.

The agrochemical industry has also shown growing interest in 1-methyl-1H-1,3-benzodiazole-6-carboxylic acid due to its potential as a precursor for novel pesticides and fungicides. With increasing concerns about food security and sustainable agriculture, searches for "eco-friendly benzimidazole pesticides" have surged. This compound's structural features may contribute to the development of next-generation crop protection agents with improved environmental profiles.

From a chemical perspective, 1-methyl-1H-1,3-benzodiazole-6-carboxylic acid exhibits interesting physicochemical properties. The compound typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Its melting point and stability profile make it suitable for various synthetic transformations. Analytical chemists often investigate "HPLC methods for 53484-18-7 analysis" to ensure quality control in research and production settings.

The global market for 1-methyl-1H-1,3-benzodiazole-6-carboxylic acid has shown steady growth, driven by increasing R&D investments in pharmaceutical and agricultural sectors. Market analysts frequently track "CAS 53484-18-7 price trends" and "suppliers of 1-methylbenzimidazole-6-carboxylic acid" to understand industry dynamics. The compound's versatility and the expanding applications of benzimidazole derivatives suggest continued market expansion in coming years.

Environmental and safety considerations for 1-methyl-1H-1,3-benzodiazole-6-carboxylic acid are important aspects of its commercial use. While not classified as hazardous under standard regulations, proper handling procedures should be followed. Researchers often look for "safety data sheet for 53484-18-7" to ensure compliance with laboratory safety protocols. The compound's biodegradability and ecological impact are subjects of ongoing study, particularly in the context of green chemistry initiatives.

Future research directions for 1-methyl-1H-1,3-benzodiazole-6-carboxylic acid may explore its potential in emerging fields such as materials science and nanotechnology. The benzimidazole moiety's electronic properties make it interesting for organic electronic applications. Scientific queries about "benzimidazole-based conductive materials" and "CAS 53484-18-7 in polymer chemistry" indicate growing interdisciplinary interest in this compound.

In conclusion, 1-methyl-1H-1,3-benzodiazole-6-carboxylic acid (CAS No. 53484-18-7) represents a versatile and valuable chemical entity with broad applications across multiple industries. Its significance in drug discovery, agrochemical development, and potential in advanced materials ensures its continued relevance in scientific research and industrial applications. As innovation in these fields progresses, this compound is likely to maintain its position as an important building block in chemical synthesis and product development.